Cas no 2680879-36-9 (3,5-dimethyl-4-(N-methylacetamido)methylbenzoic acid)

• Product Name: 3,5-dimethyl-4-(N-methylacetamido)methylbenzoic acid
• CAS No: 2680879-36-9
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5653562
• PubChem ID: 165939923
• Update Time: 2025-06-20

3,5-dimethyl-4-(N-methylacetamido)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680879-36-9
• EN300-28276047
• 3,5-dimethyl-4-[(N-methylacetamido)methyl]benzoic acid
• 3,5-dimethyl-4-(N-methylacetamido)methylbenzoic acid

• Inchi： 1S/C13H17NO3/c1-8-5-11(13(16)17)6-9(2)12(8)7-14(4)10(3)15/h5-6H,7H2,1-4H3,(H,16,17)
• InChI Key： WOQNDPNTHAOUMF-UHFFFAOYSA-N
• SMILES： O=C(C)N(C)CC1C(C)=CC(C(=O)O)=CC=1C

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6Ų

Additional information on 3,5-dimethyl-4-(N-methylacetamido)methylbenzoic acid

Introduction to 3,5-dimethyl-4-(N-methylacetamido)methylbenzoic acid (CAS No. 2680879-36-9)

3,5-dimethyl-4-(N-methylacetamido)methylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2680879-36-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of substituted benzoic acids, characterized by its unique structural motif featuring a benzoic acid core with dimethyl and N-methylacetamido functional groups. The presence of these substituents imparts distinct chemical properties and potential biological activities, making it a subject of interest for further exploration in medicinal chemistry.

The molecular structure of 3,5-dimethyl-4-(N-methylacetamido)methylbenzoic acid consists of a benzene ring substituted at the 3- and 5-positions with methyl groups, and at the 4-position with an N-methylacetamido group. This arrangement creates a rigid aromatic system with polar functional groups, which can influence its solubility, reactivity, and interaction with biological targets. The N-methylacetamido moiety, in particular, is known to enhance the pharmacological properties of molecules by contributing to hydrogen bonding capacity and metabolic stability.

In recent years, there has been growing interest in benzoic acid derivatives as pharmacophores due to their demonstrated efficacy in various therapeutic applications. Studies have shown that modifications at the benzoic acid core can lead to compounds with anti-inflammatory, analgesic, and even anticancer properties. The specific configuration of 3,5-dimethyl-4-(N-methylacetamido)methylbenzoic acid suggests potential utility in modulating biological pathways associated with these conditions. For instance, the N-methylacetamido group may facilitate binding to enzymes or receptors involved in inflammatory responses, while the methyl groups could enhance lipophilicity for better membrane penetration.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. Researchers have been exploring ways to leverage its structural features to develop novel therapeutic agents. The benzoic acid moiety is a well-established pharmacophore in medicinal chemistry, with numerous drugs on the market derived from this scaffold. By introducing specific substitutions like the dimethyl and N-methylacetamido groups, chemists can fine-tune the properties of 3,5-dimethyl-4-(N-methylacetamido)methylbenzoic acid to target specific biological processes more effectively.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3,5-dimethyl-4-(N-methylacetamido)methylbenzoic acid for potential drug candidates. Molecular docking studies have been employed to predict how this compound might interact with target proteins involved in diseases such as arthritis and certain types of cancer. These simulations have provided valuable insights into its binding affinity and mode of action, guiding further experimental validation.

In addition to its pharmaceutical applications, 3,5-dimethyl-4-(N-methylacetamido)methylbenzoic acid may also find utility in agrochemical research. Substituted benzoic acids are known to exhibit herbicidal and fungicidal properties when incorporated into crop protection agents. The structural features of this compound could make it an effective component in formulations designed to combat plant pathogens or regulate growth patterns.

The synthesis of 3,5-dimethyl-4-(N-methylacetamido)methylbenzoic acid presents an interesting challenge for organic chemists due to its complex functional groups. Traditional synthetic routes involve multi-step processes that require careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently while minimizing side reactions.

From a regulatory perspective, compounds like 3,5-dimethyloctyl-4-(N-methyloctanoylamidomethoxy)phenylacetic acid, which shares some structural similarities but with different substituents, are subject to rigorous testing before they can be approved for therapeutic use. This includes toxicity studies and pharmacokinetic evaluations to ensure safety and efficacy. The growing body of research on benzoic acid derivatives underscores their importance as building blocks for new drugs.

The future prospects for 3,5-dimethyloctyl-4-(N-methyloctanoylamidomethoxy)phenylacetic acid are promising given its unique structural features and potential biological activities. Continued investigation into its pharmacological effects will likely uncover new therapeutic applications or refine existing ones. As computational tools become more sophisticated and synthetic techniques improve，the accessibility of such specialized compounds will increase，fostering innovation across multiple disciplines.